Cas no 5464-03-9 ( )

• Product Name: &nbsp
• CAS No: 5464-03-9
• MF: C₁₀H₈ClNNaO₂S
• MW: 264.683791160584
• CID: 942330
• PubChem ID: 24183664
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC-29045
• NSC29045
• 5464-03-9
• sodium;3-amino-6-chloro-4-methyl-1-benzothiophene-2-carboxylic acid
• DTXSID00636722
•  

• Inchi： 1S/C10H8ClNO2S.Na/c1-4-2-5(11)3-6-7(4)8(12)9(15-6)10(13)14;/h2-3H,12H2,1H3,(H,13,14);/q;+1
• InChI Key： KVVSIPVLOFDSCQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C2C(=C(C(=O)O)SC=2C=1)N.[Na+]

Computed Properties

• Exact Mass: 240.99654
• Monoisotopic Mass: 263.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6A^2

Experimental Properties

• Density: 1.548
• Boiling Point: 470.7°C at 760 mmHg
• Flash Point: 238.5°C
• Refractive Index: 1.746
• PSA: 63.32